Cas no 1805255-99-5 (Methyl 4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1805255-99-5
• MF: C₉H₅BrF₅NO₂
• MW: 334.037519216537
• CID: 4865110
• Update Time: 2025-06-09

Methyl 4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C9H5BrF5NO2/c1-18-8(17)5-3(10)2-4(7(11)12)16-6(5)9(13,14)15/h2,7H,1H3
• InChI Key： TVQHANJQTGSSDZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)F)N=C(C(F)(F)F)C=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate

Methyl 4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1805255-99-5): An Overview

Methyl 4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1805255-99-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a bromo substituent, difluoromethyl, and trifluoromethyl groups, exhibits a range of biological activities that make it a valuable candidate for various applications.

The chemical structure of Methyl 4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate is particularly noteworthy due to its fluorinated moieties, which are known to enhance the lipophilicity and metabolic stability of drug molecules. These properties are crucial for improving the pharmacokinetic profiles of potential therapeutic agents. The presence of the bromo substituent also adds to the compound's versatility, as it can be readily modified through various chemical reactions to generate a diverse array of derivatives.

Recent studies have explored the potential of Methyl 4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate in the development of novel drugs. One notable area of research is its application in the treatment of cancer. The compound has shown promising antiproliferative effects against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action is believed to involve the modulation of key signaling pathways that regulate cell growth and survival.

In addition to its anticancer properties, Methyl 4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate has been investigated for its potential as an antimicrobial agent. Fluorinated compounds are known for their ability to disrupt microbial cell membranes and inhibit essential enzymes, making them effective against a wide range of pathogens. Preliminary studies have demonstrated that this compound exhibits potent activity against both Gram-positive and Gram-negative bacteria, as well as certain fungi.

The synthesis of Methyl 4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate involves a series of well-defined chemical reactions. The key steps include the formation of the pyridine ring, introduction of the bromo substituent, and subsequent functionalization with difluoromethyl and trifluoromethyl groups. These synthetic routes have been optimized to achieve high yields and purity, making the compound readily available for further research and development.

The physicochemical properties of Methyl 4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate have also been extensively studied. The compound is characterized by its high melting point, low solubility in water, and good stability under various conditions. These properties make it suitable for formulation into different dosage forms, such as tablets, capsules, and injectable solutions.

From a safety perspective, preliminary toxicological studies have indicated that Methyl 4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate exhibits low toxicity at therapeutic concentrations. However, further in-depth toxicological evaluations are necessary to ensure its safety for long-term use in humans. These studies will focus on assessing potential side effects and determining safe dosage ranges.

In conclusion, Methyl 4-bromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1805255-99-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.